Cas no 921807-99-0 (8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline)

8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline structure
921807-99-0 structure
Product name:8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline
CAS No:921807-99-0
MF:C24H28N2O
MW:360.491926193237
CID:5774368
PubChem ID:16826757

8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 8-((2,5-dimethylbenzyl)oxy)-2-(3-methylpiperidin-1-yl)quinoline
    • F2255-0333
    • AKOS024631741
    • 8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
    • 921807-99-0
    • 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline
    • Inchi: 1S/C24H28N2O/c1-17-9-10-19(3)21(14-17)16-27-22-8-4-7-20-11-12-23(25-24(20)22)26-13-5-6-18(2)15-26/h4,7-12,14,18H,5-6,13,15-16H2,1-3H3
    • InChI Key: MFVRMEDWOWMLFU-UHFFFAOYSA-N
    • SMILES: O(CC1C=C(C)C=CC=1C)C1=CC=CC2C=CC(=NC=21)N1CCCC(C)C1

Computed Properties

  • Exact Mass: 360.220163521g/mol
  • Monoisotopic Mass: 360.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.4Ų
  • XLogP3: 6.1

8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2255-0333-15mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2255-0333-25mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2255-0333-30mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2255-0333-2μmol
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2255-0333-5mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2255-0333-5μmol
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2255-0333-1mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2255-0333-2mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2255-0333-50mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2255-0333-10mg
8-[(2,5-dimethylphenyl)methoxy]-2-(3-methylpiperidin-1-yl)quinoline
921807-99-0 90%+
10mg
$79.0 2023-05-16

Additional information on 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline

Comprehensive Overview of 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline (CAS No. 921807-99-0)

8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline (CAS No. 921807-99-0) is a specialized quinoline derivative with a unique chemical structure that combines a methoxy-substituted phenyl group and a methylpiperidine moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and organic electronics. The molecular formula of this compound is C24H28N2O, and it exhibits a molecular weight of approximately 360.5 g/mol.

The 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline structure features a quinoline core, which is known for its versatility in medicinal chemistry. The addition of the 2,5-dimethylphenyl methoxy group enhances its lipophilicity, potentially improving membrane permeability in biological systems. Meanwhile, the 3-methylpiperidin-1-yl substituent introduces a basic nitrogen center, which can influence the compound's pharmacokinetic properties. Researchers are particularly interested in how these structural features contribute to the compound's bioactivity and binding affinity with various biological targets.

Recent studies have explored the potential of 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline as a scaffold for developing novel therapeutic agents. Its structural similarity to known bioactive quinoline compounds suggests possible applications in addressing neurological disorders and inflammatory conditions, which are among the most searched health topics in medical databases. The compound's ability to potentially modulate specific receptor systems makes it a subject of interest for researchers investigating neuroprotective strategies and pain management solutions.

In the field of organic electronics, 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline has shown promise due to its conjugated π-electron system. The compound's electron-donating and electron-accepting groups create an interesting electronic profile that could be valuable for developing organic semiconductors or light-emitting materials. This application aligns with current industry trends toward sustainable and flexible electronic devices, a topic frequently searched by materials science professionals and electronics engineers.

The synthesis of 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline typically involves multi-step organic reactions, including nucleophilic substitution and catalytic coupling processes. Researchers have developed various synthetic routes to optimize yield and purity, with recent publications focusing on green chemistry approaches to reduce environmental impact. These methodologies are particularly relevant given the growing emphasis on sustainable chemical synthesis in both academic and industrial settings.

From a physicochemical properties perspective, 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline demonstrates moderate solubility in common organic solvents, with limited water solubility. Its logP value suggests favorable membrane permeability, an important characteristic for potential pharmaceutical applications. The compound's thermal stability has been investigated for materials science applications, showing decomposition temperatures above 200°C, making it potentially suitable for certain electronic applications.

Market analysis indicates growing interest in specialty quinoline derivatives like 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline, particularly from pharmaceutical and advanced materials sectors. The global market for fine chemicals and research compounds has seen increased demand, driven by innovation in drug discovery and materials development. This compound's unique structural features position it well within these expanding markets, with patent activity suggesting potential commercial applications in development.

Quality control and analytical characterization of 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline typically employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify structural integrity, crucial for research applications. Recent advancements in analytical chemistry have improved the detection and quantification of such specialized compounds, addressing common researcher queries about purity assessment and compound identification.

Future research directions for 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline may explore its potential in targeted drug delivery systems or as a molecular probe for biological studies. The compound's structural flexibility allows for various modifications, enabling researchers to fine-tune its properties for specific applications. These development possibilities align with current scientific trends toward precision medicine and molecular engineering, topics frequently discussed in scientific literature and conferences.

For researchers working with 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline, proper handling and storage recommendations include protection from light and moisture, with ideal storage conditions at low temperatures under inert atmosphere. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment. These precautions address common safety-related searches by laboratory professionals working with research chemicals.

The intellectual property landscape surrounding 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline shows active patent activity, particularly in pharmaceutical applications. Several patent families claim derivatives of this core structure for various therapeutic indications, reflecting the compound's potential commercial value. This patent activity often serves as an indicator of a compound's research and development potential, a factor frequently considered by investors and industry analysts monitoring the fine chemicals market.

Academic interest in 8-(2,5-dimethylphenyl)methoxy-2-(3-methylpiperidin-1-yl)quinoline continues to grow, with increasing numbers of publications referencing this compound or its analogs. Research groups worldwide are investigating its fundamental properties and potential applications, contributing to a expanding body of scientific literature. This academic attention underscores the compound's significance as a research tool and potential platform for innovation in multiple scientific disciplines.

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.